Cas no 2227912-53-8 (rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine
• CAS No: 2227912-53-8
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5894220
• PubChem ID: 165695380
• Update Time: 2025-05-19

rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine
• EN300-1905587
• 2227912-53-8
• rac-[(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H11BrN2/c10-9-7(2-1-3-12-9)8-4-6(8)5-11/h1-3,6,8H,4-5,11H2/t6-,8+/m0/s1
• InChI Key： PIOCOZZVUFTGRT-POYBYMJQSA-N
• SMILES： BrC1C(=CC=CN=1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine (CAS No. 2227912-53-8)

rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine (CAS No. 2227912-53-8) is a chiral organic compound featuring a cyclopropylmethanamine core linked to a 2-bromopyridine moiety. This structurally unique molecule has garnered significant attention in pharmaceutical research and synthetic chemistry due to its potential as a versatile intermediate in drug discovery. The presence of both a bromopyridine group and a cyclopropylamine functionality makes this compound particularly valuable for designing bioactive molecules targeting neurological and inflammatory pathways.

The rac-(1R,2R) designation indicates that this compound exists as a racemic mixture of two enantiomers, which is common in early-stage drug development before enantiopure forms are isolated. Researchers are increasingly focusing on such chiral building blocks to develop more selective and potent therapeutics, aligning with current trends in precision medicine. The 2-bromopyridine moiety serves as an excellent handle for further functionalization via cross-coupling reactions, making this compound a hot topic in discussions about Pd-catalyzed transformations and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine represents an interesting case study in stereoselective synthesis. The cyclopropane ring introduces significant strain into the molecular structure, which can influence both the compound's reactivity and its potential biological activity. This characteristic has made it a subject of interest in recent publications about conformationally restricted analogs in medicinal chemistry, particularly for GPCR-targeted drugs where rigid structures often enhance binding selectivity.

The pharmaceutical applications of CAS 2227912-53-8 are particularly relevant to current research trends in CNS drug discovery. The compound's structural features suggest potential as a precursor for molecules interacting with neurotransmitter systems, which explains why it frequently appears in patent literature related to neurological disorders and psychiatric conditions. Its amine functionality makes it suitable for salt formation, addressing the growing industry need for improved drug solubility and bioavailability - key challenges in modern formulation science.

In the context of green chemistry advancements, rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine presents opportunities for developing more sustainable synthetic routes. Researchers are actively investigating catalyst systems that could enable the preparation of such strained ring systems with better atom economy and reduced waste generation. This aligns perfectly with the pharmaceutical industry's increasing focus on process intensification and green chemistry metrics.

The commercial availability of 2227912-53-8 through specialty chemical suppliers has made it accessible for various research applications. Market analysis shows growing demand for such pharmaceutical intermediates, particularly those that can serve as versatile scaffolds for library synthesis. The compound's price and availability trends reflect the broader market dynamics of chiral building blocks used in drug discovery programs worldwide.

From a regulatory standpoint, proper handling of rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine requires standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, its brominated aromatic component necessitates careful consideration during waste disposal procedures. This aspect becomes particularly important as environmental regulations governing halogenated compounds continue to evolve globally.

Recent scientific literature highlights the potential of CAS 2227912-53-8 in developing novel kinase inhibitors and epigenetic modulators, two of the most active areas in current drug discovery. The compound's ability to serve as a rigid linker in PROTACs (Proteolysis Targeting Chimeras) has also been noted, connecting it to one of the most exciting new modalities in targeted protein degradation research.

The stability profile of rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine makes it suitable for various storage conditions, though recommended practices suggest protection from light and moisture. These handling considerations are typical for amino-functionalized heterocycles and reflect standard procedures for maintaining compound integrity during long-term storage in research settings.

Looking toward future applications, 2227912-53-8 continues to attract attention as a potential precursor for PET radiotracers and other diagnostic agents. The bromine atom offers a convenient site for isotopic labeling, making this compound relevant to the growing field of molecular imaging. Such applications align well with current investments in personalized medicine and theranostic approaches.

In analytical chemistry, rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine presents interesting challenges for chiral separation techniques. The development of efficient methods to resolve its enantiomers remains an active area of research, particularly for laboratories focused on asymmetric synthesis and chiral analysis. These efforts support the pharmaceutical industry's ongoing need for enantiomerically pure intermediates.

The intellectual property landscape surrounding CAS 2227912-53-8 reveals its inclusion in several patent applications related to CNS-active compounds and anti-inflammatory agents. This patent activity underscores the compound's perceived value in drug discovery and suggests continued interest from pharmaceutical developers seeking novel chemical entities with potential therapeutic benefits.

From a supply chain perspective, manufacturers of rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine have implemented various strategies to ensure consistent quality and availability. These include advanced quality control measures and development of robust synthetic protocols that can be scaled according to market demand. Such measures are increasingly important as regulatory expectations for pharmaceutical intermediates continue to rise globally.

In educational contexts, 2227912-53-8 serves as an excellent example for teaching advanced concepts in stereochemistry and heterocyclic chemistry. Its structure illustrates important principles about conformational analysis and molecular strain, making it a valuable case study for graduate-level organic chemistry courses focused on drug design principles.

The future research directions for rac-(1R,2R)-2-(2-bromopyridin-3-yl)cyclopropylmethanamine likely include exploration of its metabolic stability and pharmacokinetic properties when incorporated into drug candidates. These studies will be crucial for determining its ultimate utility in medicinal chemistry programs and could influence its adoption as a preferred building block for specific target classes.